Cas no 2418659-07-9 (2-(adamantan-1-yl)-N-{4-(aminomethyl)-2-fluorophenylmethyl}acetamide hydrochloride)

• Product Name: 2-(adamantan-1-yl)-N-{4-(aminomethyl)-2-fluorophenylmethyl}acetamide hydrochloride
• CAS No: 2418659-07-9
• MF: C₂₀H₂₈ClFN₂O
• MW: 366.900527954102
• CID: 5677154
• PubChem ID: 154578090
• Update Time: 2025-11-01

2-(adamantan-1-yl)-N-{4-(aminomethyl)-2-fluorophenylmethyl}acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(adamantan-1-yl)-N-{[4-(aminomethyl)-2-fluorophenyl]methyl}acetamide hydrochloride
• EN300-26675704
• 2418659-07-9
• 2-(1-Adamantyl)-N-[[4-(aminomethyl)-2-fluorophenyl]methyl]acetamide;hydrochloride
• 2-(adamantan-1-yl)-N-{4-(aminomethyl)-2-fluorophenylmethyl}acetamide hydrochloride

• Inchi： 1S/C20H27FN2O.ClH/c21-18-6-13(11-22)1-2-17(18)12-23-19(24)10-20-7-14-3-15(8-20)5-16(4-14)9-20;/h1-2,6,14-16H,3-5,7-12,22H2,(H,23,24);1H
• InChI Key： HTVLKVSJZZTOHG-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(CN)C=CC=1CNC(CC12CC3CC(CC(C3)C1)C2)=O

Computed Properties

• Exact Mass: 366.1874194g/mol
• Monoisotopic Mass: 366.1874194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 439
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-(adamantan-1-yl)-N-{4-(aminomethyl)-2-fluorophenylmethyl}acetamide hydrochloride

2-(Adamantan-1-yl)-N-{4-(aminomethyl)-2-fluorophenylmethyl}acetamide Hydrochloride: A Comprehensive Overview

2-(Adamantan-1-yl)-N-{4-(aminomethyl)-2-fluorophenylmethyl}acetamide hydrochloride (CAS No. 2418659-07-9) is a highly specialized compound with significant potential in various fields, including pharmaceuticals, materials science, and biotechnology. This compound has garnered attention due to its unique structural properties and promising applications in drug development. The adamantan-1-yl group, a diamondoid structure, contributes to the compound's stability and hydrophobicity, while the aminomethyl and fluorophenylmethyl substituents enhance its functional versatility.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The adamantan-1-yl group is typically introduced via Friedel-Crafts alkylation or other similar methods, while the aminomethyl and fluorophenylmethyl groups are incorporated through nucleophilic substitution or coupling reactions. Recent advancements in catalytic systems have enabled higher yields and improved purity levels, making this compound more accessible for research and industrial applications.

One of the most notable applications of 2-(adamantan-1-yl)-N-{4-(aminomethyl)-2-fluorophenylmethyl}acetamide hydrochloride is in the field of drug discovery. Its unique structure allows it to act as a scaffold for designing bioactive molecules with enhanced pharmacokinetic properties. For instance, studies have shown that the adamantan-1-yl group can improve the solubility and permeability of drugs, making them more effective in treating various diseases. Additionally, the presence of the aminomethyl group enables the compound to serve as a versatile linker in peptide synthesis, facilitating the creation of complex biomolecules with tailored functionalities.

Recent research has also explored the use of this compound in materials science. The adamantan-1-yl group's rigid structure makes it an ideal candidate for developing high-performance polymers and nanomaterials. For example, researchers have successfully synthesized polymer networks incorporating this compound, demonstrating improved mechanical strength and thermal stability compared to traditional materials. These findings suggest that 2-(adamantan-1-yl)-N-{4-(aminomethyl)-2-fluorophenylmethyl}acetamide hydrochloride could play a pivotal role in advancing next-generation materials for aerospace, electronics, and renewable energy sectors.

In terms of biological applications, this compound has shown promise in targeting specific proteins and enzymes involved in disease pathways. The fluorophenylmethyl group's electron-withdrawing properties make it an effective ligand for metalloenzymes, enabling selective inhibition or activation of enzymatic activity. Recent studies have highlighted its potential as a lead compound for developing novel anticancer agents, particularly in targeting oncogenic kinases that are resistant to conventional therapies.

The structural versatility of 2-(adamantan-1-yl)-N-{4-(aminomethyl)-2-fluorophenylmethyl}acetamide hydrochloride also extends to its ability to form stable complexes with other molecules. This property has been exploited in drug delivery systems, where it serves as a carrier for encapsulating therapeutic agents. By incorporating this compound into lipid nanoparticles or polymeric micelles, researchers have achieved enhanced drug loading capacities and controlled release profiles, which are critical for improving treatment efficacy and reducing side effects.

From an environmental perspective, the synthesis and application of this compound align with sustainable chemistry principles. The use of renewable feedstocks and energy-efficient reaction conditions have minimized its ecological footprint. Furthermore, its high stability under physiological conditions reduces the risk of unwanted degradation products, making it a safer option for biomedical applications.

In conclusion, 2-(adamantan-1-yl)-N-{4-(aminomethyl)-2-fluorophenylmethyl}acetamide hydrochloride (CAS No. 2418659-07-9) represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthesis and application techniques, position it as a key player in driving innovation across pharmaceuticals, materials science, and biotechnology. As research continues to uncover new possibilities for this compound, its impact on various industries is expected to grow significantly in the coming years.